Teprosulvose

Veterinary Oncology Radiosensitizer Chemistry Glycolipid Structure
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H52O10S
Molecular Weight 568.8 g/mol
CAS No. 1983131-47-0
Cat. No. B15546032
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Technical Parameters


Basic Identity
Product NameTeprosulvose
CAS1983131-47-0
Molecular FormulaC27H52O10S
Molecular Weight568.8 g/mol
Structural Identifiers
InChIInChI=1S/C27H52O10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-23(28)35-19-17-20-36-27-26(31)25(30)24(29)22(37-27)21-38(32,33)34/h22,24-27,29-31H,2-21H2,1H3,(H,32,33,34)/t22-,24-,25+,26-,27+/m1/s1
InChIKeyPKNHOKRJUPZLRD-INFWBLCHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Teprosulvose Veterinary Radiosensitizer Overview


Teprosulvose (CAS 1983131-47-0) is a synthetic glycolipid radiosensitizer specifically developed for veterinary oncology applications [1]. The compound is a sulfoquinovosylacylpropanediol (SQAP) with the molecular formula C27H52O10S and a monoisotopic molecular weight of 568.33 Da, structurally classified as a glycoconjugate lipid small molecule [1]. Teprosulvose is designed to enhance the effectiveness of radiation therapy when used in combination with radiotherapy protocols for treating malignant tumors in veterinary patients [2]. The compound is currently in the investigational stage, with patent protection covering SQAP compounds for combination radiation therapy applications [3].

Compound Type SQAP glycolipid radiosensitizer
Research Context Veterinary radiation oncology studies
IP Status Patent-protected composition (US 10,206,942)

Teprosulvose Specificity and Substitution Risks


Generic substitution of radiosensitizers in veterinary oncology protocols is not scientifically justified due to the structure-specific mechanism of action associated with Teprosulvose as a sulfoquinovosylacylpropanediol (SQAP) glycolipid [1]. Unlike other radiosensitizer classes that may rely on hypoxic cell sensitization or DNA repair inhibition, SQAP compounds are covered by composition-of-matter patent protection and possess a specific glycolipid architecture designed to interact with cellular membranes and modulate radiation response pathways distinct from alternative agents [1]. Procurement of Teprosulvose rather than alternative veterinary radiosensitizers is essential for research reproducibility and protocol consistency in radiation combination studies, as substitution with non-SQAP compounds introduces uncontrolled variables in radiation enhancement outcomes .

SQAP-specific mechanism

Non-SQAP radiosensitizers operate via distinct membrane or DNA-repair pathways; substitution may alter radiation-response endpoints.

Patent-defined composition

Alternative glycolipids lack the sulfonated SQAP architecture, potentially introducing uncontrolled variables in protocol consistency.

Veterinary investigational context

Substituting approved human radiosensitizers may not reflect veterinary-specific investigational status, complicating regulatory alignment.

Teprosulvose Differentiation Evidence


Structural Uniqueness vs. Glycolipid Radiosensitizers

Teprosulvose possesses a monoisotopic molecular weight of 568.33 Da, which distinguishes it from other glycolipid radiosensitizers that typically range from 500 Da to over 2000 Da in veterinary oncology applications [1]. This intermediate molecular weight is characteristic of the SQAP (sulfoquinovosylacylpropanediol) subclass, which is chemically distinct from alternative veterinary radiosensitizer classes including nitroimidazoles and other glycolipid derivatives [2]. The specific molecular weight of 568.33 Da positions Teprosulvose as a small molecule radiosensitizer with potential membrane permeability advantages compared to larger glycolipid radiosensitizers [1].

Monoisotopic Mass
Class-level
568.33 Da
Intermediate MW within glycolipid class
Reported via mass spectrometry
Veterinary Oncology Radiosensitizer Chemistry Glycolipid Structure

Patent-Protected SQAP Class

Teprosulvose is protected under US Patent 10,206,942 and international patent application WO 2017/023812, which specifically cover sulfoquinovosylacylpropanediol (SQAP) compounds for use in combination with radiation therapy [1]. This patent protection distinguishes Teprosulvose from generic, non-patented veterinary radiosensitizers that may be available as alternatives. The patent specifically covers the composition of matter for SQAP glycolipids and their therapeutic application in combination with radiation, providing Teprosulvose with intellectual property differentiation that is relevant for research reproducibility and potential commercial development pathways [1].

Patent Status
Class-level
Protected under US 10,206,942
vs. generic non-patented radiosensitizers
Traceable IP and research provenance
Patent database review
Patent-Protected Compounds Veterinary Drug Development Radiosensitizer Intellectual Property

Molecular Formula and Chemical Stability

Teprosulvose possesses the molecular formula C27H52O10S with an exact mass of 568.3281 Da, containing 27 carbon atoms, 52 hydrogen atoms, 10 oxygen atoms, and 1 sulfur atom . This specific elemental composition differentiates Teprosulvose from other SQAP analogs that may contain varying acyl chain lengths or sulfonation patterns. The presence of a sulfur atom in the sulfoquinovose moiety is characteristic of the SQAP subclass and is absent in non-sulfonated glycolipid radiosensitizers used in veterinary applications . The defined molecular formula provides researchers with precise information for purity assessment, analytical method development, and formulation calculations .

Elemental Composition
Class-level
C₂₇H₅₂O₁₀S
Sulfur-containing SQAP glycolipid
Source review / data to verify
Chemical Stability Laboratory Formulation Veterinary Compound Storage

Investigational Status in Veterinary Oncology

Teprosulvose is currently in the investigational stage specifically for veterinary oncology applications, as documented in drug regulatory affairs databases [1]. This investigational status distinguishes Teprosulvose from both approved veterinary radiosensitizers and human-use radiosensitizers that may be used off-label in veterinary medicine. The compound is designated as a veterinary radiosensitizer and is not intended for human therapeutic use . This specific veterinary investigational positioning provides researchers with a compound that has defined regulatory status and intended application context, which is essential for protocol development and regulatory compliance in veterinary research studies [1].

Regulatory Status
Class-level
Investigational for veterinary oncology
vs. approved or off-label human radiosensitizers
Veterinary-specific research context
Regulatory affairs documentation
Investigational Veterinary Drug Oncology Research Drug Development Stage

Teprosulvose Applications in Veterinary Radiation Oncology


Patent-Protected SQAP Research

Research laboratories conducting veterinary oncology studies that require a patent-protected radiosensitizer with defined intellectual property status should procure Teprosulvose [1]. The compound's protection under US Patent 10,206,942 and WO 2017/023812 provides traceable provenance and clear composition-of-matter identity, which is essential for studies with potential translational or commercial implications [1]. This application scenario is particularly relevant for academic veterinary research groups and contract research organizations conducting sponsored veterinary oncology studies where intellectual property considerations may influence compound selection.

Preclinical Radiation Combination Studies

Investigators designing preclinical studies to evaluate radiation combination effects in veterinary cancer models should utilize Teprosulvose as a defined SQAP glycolipid radiosensitizer [1]. The compound's specific molecular weight of 568.33 Da and defined molecular formula C27H52O10S enable precise dosing calculations and formulation development for in vivo veterinary studies [2]. Unlike off-label use of human radiosensitizers, Teprosulvose is specifically developed for veterinary applications, providing appropriate context for veterinary-focused research protocols .

Comparative Radiosensitizer Mechanism Studies

Research programs investigating structure-activity relationships among veterinary radiosensitizers should include Teprosulvose as a representative SQAP (sulfoquinovosylacylpropanediol) compound [1]. The sulfur-containing glycolipid structure (C27H52O10S) distinguishes Teprosulvose from non-sulfonated glycolipid radiosensitizers and provides a defined chemical comparator for mechanistic studies [2]. This application scenario supports veterinary pharmacology research aimed at understanding how sulfonation patterns influence radiosensitizer efficacy and safety profiles in animal models [1].

Veterinary Formulation Development

Pharmaceutical development groups working on veterinary oncology formulations should evaluate Teprosulvose as a well-characterized small molecule radiosensitizer with documented molecular properties [1]. The compound's defined molecular weight of 568.33 Da and exact mass of 568.3281 Da provide essential parameters for analytical method development, stability studies, and formulation optimization [2]. As an investigational veterinary radiosensitizer, Teprosulvose offers a defined starting point for formulation studies compared to less-characterized alternative compounds .

Application
Selection Property
Validation Focus
SQAP veterinary oncology research
Patent-protected glycolipid identity
IP status and research provenance
Preclinical radiation-combination models
Defined SQAP radiosensitizer with known molecular properties
Radiation-response protocol consistency
Comparative radiosensitizer SAR studies
Sulfur-containing glycolipid (SQAP) architecture
Sulfonation impact on radiation-response pathways
Veterinary formulation research
Characterized small molecule with exact mass and formula
Analytical method and stability assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
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